Cas no 935271-45-7 (Tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

Tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is a protected intermediate widely used in organic synthesis, particularly in pharmaceutical research. Its key advantages include the presence of a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The hydroxyl group at the 6-position allows for further functionalization, making it a versatile building block for constructing complex heterocyclic frameworks. The isopropyl substituent on the nitrogen improves solubility in organic solvents, aiding in purification and handling. This compound is valuable for synthesizing bioactive molecules, including potential drug candidates, due to its well-defined reactivity and compatibility with diverse reaction conditions.

Tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate structure

935271-45-7 structure

Product Name:Tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

CAS No:935271-45-7

MF:C₁₇H₂₅NO₃

MW:291.385305166245

CID:5680290

PubChem ID:68499730

Update Time:2025-10-30

Tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- SCHEMBL3067034
- tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
- 935271-45-7
- EN300-26664672
- Tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
- Inchi： 1S/C17H25NO3/c1-11(2)15-14-7-6-13(19)10-12(14)8-9-18(15)16(20)21-17(3,4)5/h6-7,10-11,15,19H,8-9H2,1-5H3
- InChI Key： KCGZLDIPJAHFIZ-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCC2C=C(C=CC=2C1C(C)C)O)=O

Computed Properties

Exact Mass: 291.18344366g/mol
Monoisotopic Mass: 291.18344366g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 375
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 49.8Å²

Tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26664672-0.05g	tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate	935271-45-7	95.0%	0.05g	$1140.0	2025-03-20
Enamine	EN300-26664672-0.1g	tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate	935271-45-7	95.0%	0.1g	$1195.0	2025-03-20
Enamine	EN300-26664672-0.25g	tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate	935271-45-7	95.0%	0.25g	$1249.0	2025-03-20
Enamine	EN300-26664672-0.5g	tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate	935271-45-7	95.0%	0.5g	$1302.0	2025-03-20
Enamine	EN300-26664672-1.0g	tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate	935271-45-7	95.0%	1.0g	$1357.0	2025-03-20
Enamine	EN300-26664672-2.5g	tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate	935271-45-7	95.0%	2.5g	$2660.0	2025-03-20
Enamine	EN300-26664672-5.0g	tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate	935271-45-7	95.0%	5.0g	$3935.0	2025-03-20
Enamine	EN300-26664672-10.0g	tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate	935271-45-7	95.0%	10.0g	$5837.0	2025-03-20
Enamine	EN300-26664672-1g	tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate	935271-45-7		1g	$1357.0	2023-09-12
Enamine	EN300-26664672-5g	tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate	935271-45-7		5g	$3935.0	2023-09-12

Tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Related Literature

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Additional information on Tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Recent Advances in the Study of Tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 935271-45-7)

The compound Tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 935271-45-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the tert-butyl ester and the tetrahydroisoquinoline core, make it a versatile building block for the development of novel therapeutic agents. Researchers have successfully employed this compound in the synthesis of potential candidates for treating neurological disorders, owing to its ability to modulate specific neurotransmitter systems.

One of the most notable advancements in the study of this compound is its application in the development of selective enzyme inhibitors. A recent publication in the Journal of Medicinal Chemistry demonstrated that derivatives of Tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate exhibit potent inhibitory activity against certain kinases involved in inflammatory pathways. This finding opens new avenues for the treatment of chronic inflammatory diseases.

In addition to its pharmacological applications, the compound has also been investigated for its potential in targeted drug delivery systems. Researchers have explored its use as a linker in prodrug designs, leveraging its stability and reactivity to enhance the bioavailability of therapeutic agents. Preliminary results from in vitro studies suggest that this approach could significantly improve drug efficacy while minimizing side effects.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of this compound. Recent efforts have focused on improving the yield and purity of the synthesis process, with several research groups reporting successful modifications to the traditional synthetic routes. These advancements are expected to facilitate further exploration of the compound's therapeutic potential.

In conclusion, Tert-butyl 6-hydroxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 935271-45-7) represents a valuable tool in medicinal chemistry, with diverse applications in drug discovery and development. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.